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Compound of Interest

Compound Name: Barium periodate

Cat. No.: B1603633 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary methods for the

synthesis of barium periodate, a versatile oxidizing agent with applications in various scientific

domains. This document details experimental protocols, presents quantitative data in a

structured format, and includes visualizations of the synthesis workflows to facilitate

understanding and replication.

Introduction
Barium periodate, with the chemical formula Ba(IO₄)₂, is an inorganic salt that exists in

various forms, including barium metaperiodate and other periodate complexes such as

Ba₅(IO₆)₂. It serves as a potent oxidizing agent and has been utilized in diverse chemical

reactions. The synthesis of barium periodate can be achieved through several pathways,

each with distinct advantages and considerations regarding starting materials, reaction

conditions, and product purity. This guide will focus on the most common and well-documented

synthesis methodologies.

Physicochemical Properties of Barium Periodate
A summary of the key physicochemical properties of barium periodate is presented in Table 1.

This data is essential for handling, storage, and application of the compound.

Table 1: Physicochemical Properties of Barium Periodate
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Property Value

Chemical Formula Ba(IO₄)₂

Molecular Weight 519.13 g/mol

Appearance White crystalline solid

Solubility in Water Sparingly soluble

CAS Number 13718-58-6

Hazard Identification Oxidizer, Harmful if swallowed or inhaled.

Synthesis Methodologies
This section details the primary synthetic routes for producing barium periodate. Each method

includes a detailed experimental protocol and a corresponding workflow diagram.

Precipitation from Barium Hydroxide and Periodic Acid
This method relies on the neutralization reaction between a soluble barium salt, typically

barium hydroxide, and periodic acid to precipitate the sparingly soluble barium periodate.

Experimental Protocol:

Preparation of Reactant Solutions:

Prepare a saturated solution of barium hydroxide octahydrate (Ba(OH)₂·8H₂O) in

deionized water.

Prepare a solution of periodic acid (H₅IO₆) in deionized water. The molar ratio of

Ba(OH)₂·8H₂O to H₅IO₆ should be 5:3 for the synthesis of Ba₅I₂O₁₂. For Ba(IO₄)₂, a 1:2

molar ratio is theoretically required.

Precipitation:

Slowly add the periodic acid solution to the barium hydroxide solution with constant

stirring.
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A white precipitate of barium periodate will form immediately.

Isolation and Purification:

Allow the precipitate to settle, and then decant the supernatant.

Wash the precipitate with distilled water to remove any unreacted starting materials and

soluble byproducts.

Filter the precipitate using a Buchner funnel.

Dry the collected barium periodate in an oven at a temperature of approximately 200°C.

Logical Workflow for Precipitation Synthesis:

Reactant Preparation

Reaction Product Isolation and Purification

Barium Hydroxide
Solution

Mixing and Stirring

Periodic Acid
Solution

Decantation Washing Filtration Drying Barium Periodate
(Ba(IO4)2)

Click to download full resolution via product page

Caption: Workflow for the synthesis of barium periodate via precipitation.

Thermal Decomposition of Barium Iodide
This method involves the high-temperature oxidation of barium iodide in the presence of air to

yield barium periodate. This process is reported to be quantitative.

Experimental Protocol:

Starting Material:
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Place anhydrous barium iodide (BaI₂) powder in a suitable crucible (e.g., alumina or

porcelain).

Thermal Decomposition:

Place the crucible in a furnace.

Heat the furnace to 650°C in an air atmosphere.

Maintain this temperature for a sufficient duration to ensure complete conversion. The

reaction is reported to be quantitative, suggesting that a prolonged heating time will drive

the reaction to completion.

Cooling and Collection:

After the heating period, turn off the furnace and allow the crucible to cool to room

temperature.

The resulting white powder is barium periodate.

Logical Workflow for Thermal Decomposition of Barium Iodide:

Barium Iodide
(BaI2)

Heating at 650°C
in Air

Cooling to
Room Temperature Barium Periodate

Click to download full resolution via product page

Caption: Workflow for the synthesis of barium periodate via thermal decomposition of barium

iodide.

Thermal Decomposition of Barium Iodate
The thermal decomposition of barium iodate (Ba(IO₃)₂) at elevated temperatures leads to the

formation of a different form of barium periodate, specifically Ba₅(IO₆)₂.

Experimental Protocol:

Starting Material:
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Place barium iodate (Ba(IO₃)₂) powder in a high-temperature resistant crucible.

Thermal Decomposition:

Heat the crucible in a furnace to a temperature above 580°C.

Reaction Monitoring and Product Collection:

The decomposition reaction results in the formation of Ba₅(IO₆)₂, oxygen gas, and iodine

vapor. This should be performed in a well-ventilated area or a fume hood.

After the reaction is complete, cool the furnace to room temperature and collect the solid

product.

Reaction Pathway for Thermal Decomposition of Barium Iodate:

5 Ba(IO3)2 Heat (>580°C)

Ba5(IO6)2

9 O2

4 I2

Click to download full resolution via product page

Caption: Reaction pathway for the thermal decomposition of barium iodate.

Quantitative Data Summary
While specific yields and purity levels are highly dependent on the precise experimental

conditions and scale, Table 2 provides a qualitative comparison of the synthesis methods.

Table 2: Comparison of Barium Periodate Synthesis Methods
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Method
Starting
Materials

Key Reaction
Condition

Reported Yield
Purity
Consideration
s

Precipitation

Barium

Hydroxide,

Periodic Acid

Room

Temperature
High

Requires

thorough

washing to

remove soluble

impurities.

Thermal

Decomposition of

Barium Iodide

Barium Iodide 650°C in Air Quantitative

Purity of the

starting BaI₂ is

critical.

Thermal

Decomposition of

Barium Iodate

Barium Iodate >580°C Not specified

Produces a

different

periodate

species

(Ba₅(IO₆)₂).

Conclusion
This technical guide has outlined the primary methods for the synthesis of barium periodate,

providing detailed experimental protocols and workflow diagrams. The choice of synthesis

method will depend on the desired form of barium periodate, available starting materials, and

equipment. For the synthesis of Ba(IO₄)₂, both the precipitation and the thermal decomposition

of barium iodide are effective methods, with the latter being reported as quantitative. The

thermal decomposition of barium iodate provides a route to a different periodate compound,

Ba₅(IO₆)₂. Researchers should carefully consider the safety precautions, particularly the

oxidizing nature of barium periodate and the potential evolution of hazardous gases during

thermal decomposition.

To cite this document: BenchChem. [An In-depth Technical Guide to the Synthesis of Barium
Periodate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1603633#synthesis-of-barium-periodate]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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